
5,5'-Bis(tributylstannyl)-2,2'-bithiophene
molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
5,5'-Bis(tributylstannyl)-2,2'-

bithiophene

Cat. No.: B175666 Get Quote

An In-depth Technical Guide to 5,5'-Bis(tributylstannyl)-2,2'-bithiophene

This guide provides a comprehensive overview of 5,5'-Bis(tributylstannyl)-2,2'-bithiophene,

a key building block in the field of organic electronics. It is intended for researchers, scientists,

and professionals involved in materials science and drug development.

Core Molecular Information
5,5'-Bis(tributylstannyl)-2,2'-bithiophene is an organotin compound that serves as a crucial

monomer for the synthesis of conjugated polymers. These polymers are integral to the

development of advanced organic electronic devices.

Chemical Properties and Identifiers
The fundamental properties of 5,5'-Bis(tributylstannyl)-2,2'-bithiophene are summarized in

the table below for quick reference.
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Property Value

Molecular Weight 744.35 g/mol [1]

Molecular Formula C₃₂H₅₈S₂Sn₂[1]

CAS Number 171290-94-1[2]

Appearance Liquid

Density 1.217 g/mL at 25 °C[1]

Boiling Point 632.7±65.0 °C (Predicted)[1]

Flash Point > 110 °C (>230 °F) - closed cup

InChI Key HCHJCBXNKUSQOT-UHFFFAOYSA-N[2]

Synthesis and Experimental Protocols
The synthesis of 5,5'-Bis(tributylstannyl)-2,2'-bithiophene is most commonly achieved

through a two-step process involving lithiation followed by stannylation.[2] An alternative high-

yield strategy involves a palladium-catalyzed Stille coupling reaction.[2]

Protocol 1: Lithiation and Stannylation of 2,2'-
Bithiophene
This established method begins with the precursor 2,2'-bithiophene.[2]

Dissolution: Dissolve 2,2'-bithiophene in an anhydrous solvent, such as tetrahydrofuran

(THF), under an inert nitrogen atmosphere.[2]

Cooling: Cool the solution to a low temperature, typically -78°C, to manage the reaction's

reactivity.[2]

Lithiation: Add a strong organolithium base, most commonly n-butyllithium (n-BuLi), dropwise

to the cooled solution. Approximately 2.2 equivalents of n-BuLi are used to ensure complete

deprotonation at the 5 and 5' positions of the bithiophene, forming the 5,5'-dilithio-2,2'-

bithiophene intermediate.[2]
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Warming and Stirring: Allow the reaction mixture to warm to room temperature and stir for a

period to ensure the lithiation process is complete.[2]

Stannylation: The subsequent addition of tributyltin chloride results in the final product, 5,5'-
Bis(tributylstannyl)-2,2'-bithiophene.

Protocol 2: Stille Coupling
A notable alternative approach is the palladium-catalyzed Stille coupling reaction.[2] In this

method, 5,5'-dibromo-2,2'-bithiophene is coupled with an organotin reagent like hexabutylditin

in the presence of a palladium catalyst.[2] This can offer high regioselectivity and good yields.

[2] A common catalyst used for this type of reaction is Pd(PPh₃)₄ in anhydrous toluene under

microwave-assisted conditions, which can lead to yields greater than 85%.[2]
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Caption: Synthesis workflow for 5,5'-Bis(tributylstannyl)-2,2'-bithiophene.
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Applications in Research and Development
5,5'-Bis(tributylstannyl)-2,2'-bithiophene is a compound of significant interest in the field of

advanced organic materials. Its primary utility is in palladium-catalyzed cross-coupling

reactions, especially the Stille coupling reaction, to form carbon-carbon bonds.[2] This enables

the creation of extended π-conjugated polymer chains.[2]

The tributylstannyl groups serve as reactive sites, allowing for controlled polymerization and

influencing the resulting polymer's structure and properties.[2] The polymers derived from this

monomer are at the forefront of organic electronics research due to their unique electronic and

optical properties.[2]

Key application areas include:

Organic Light-Emitting Diodes (OLEDs): These polymers can function as the emissive layer.

[2]

Organic Photovoltaics (OPVs): They can be used in the active layer for absorbing sunlight

and generating electrical charge.[2]

Organic Field-Effect Transistors (OFETs): Their semiconducting properties make them

suitable for the active channel material.[2]

The electron-rich 2,2'-bithiophene unit acts as an electron-donating block within the polymer

chain, which is crucial for tuning the highest occupied molecular orbital (HOMO) energy level of

the polymer.[2] A higher HOMO level can facilitate more efficient charge transfer in devices like

OPVs.[2]

Purity Validation
The purity of 5,5'-Bis(tributylstannyl)-2,2'-bithiophene is typically confirmed using ¹H and ¹³C

Nuclear Magnetic Resonance (NMR) spectroscopy to ensure the absence of residual bromine

or tin byproducts.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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